Cas no 930959-25-4 (N-Benzyl-3-methylthiophene-2-carboxamide)

N-Benzyl-3-methylthiophene-2-carboxamide structure
930959-25-4 structure
Product Name:N-Benzyl-3-methylthiophene-2-carboxamide
CAS No:930959-25-4
MF:C13H13NOS
MW:231.313421964645
CID:2154549
Update Time:2023-08-05

N-Benzyl-3-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-3-methylthiophene-2-carboxamide
    • QQZNXSGHJXHCTL-UHFFFAOYSA-N
    • N-Benzyl-3-methylthiophene-2-carboxamide
    • Inchi: 1S/C13H13NOS/c1-10-7-8-16-12(10)13(15)14-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,14,15)
    • InChI Key: QQZNXSGHJXHCTL-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1C(NCC1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Topological Polar Surface Area: 57.3
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